Cas no 42981-93-1 (Methyl 3-methoxy-2-methylbenzoate)

Methyl 3-methoxy-2-methylbenzoate is a substituted benzoate ester characterized by its methoxy and methyl functional groups at the 3- and 2-positions, respectively. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features enhance reactivity in electrophilic aromatic substitution and esterification reactions. The methoxy group contributes to electron-donating effects, while the methyl substituent influences steric and electronic properties. The ester functionality allows for further derivatization, making it a versatile building block. High purity grades ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.

Methyl 3-methoxy-2-methylbenzoate structure

42981-93-1 structure

Product Name:Methyl 3-methoxy-2-methylbenzoate

CAS No:42981-93-1

MF:C₁₀H₁₂O₃

MW:180.200483322144

MDL:MFCD11846427

CID:324571

PubChem ID:12527049

Update Time:2025-10-10

Methyl 3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-methoxy-2-methylbenzoate
- Benzoicacid, 3-methoxy-2-methyl-, methyl ester
- 2-Methyl-3-methoxy benzoate methyl ester
- 2-methyl-3-methoxy methyl benzoate
- 3-Methoxy-2-methylbenzoesaeure-methylester
- 3-Methoxy-2-methyl-benzoesaeure-methylester
- 3-methoxy-2-methylbenzoic acid methyl ester
- 3-methoxy-2-methyl-benzoic acid methyl ester
- ACMC-209js8
- AG-B-27613
- ANW-29910
- AS01334
- CTK6J0550
- SureCN3796962
- VVQORCPXLODREB-UHFFFAOYSA-N
- RP10876
- AB0009660
- 2-Methyl-3-methoxybenzoic acid methyl ester
- MFCD11846427
- FT-0753702
- DTXSID70501392
- Benzoicacid,3-methoxy-2-methyl-,methyl ester
- AKOS015888698
- SY258531
- Methyl3-methoxy-2-methylbenzoate
- NF-0031
- J-522189
- A912934
- 42981-93-1
- CS-0199628
- AMY30239
- SCHEMBL3796962
- DA-17379
- MDL： MFCD11846427
- Inchi： 1S/C10H12O3/c1-7-8(10(11)13-3)5-4-6-9(7)12-2/h4-6H,1-3H3
- InChI Key： VVQORCPXLODREB-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C(=O)OC)=C1C

Computed Properties

Exact Mass: 180.07866
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.5

Experimental Properties

Color/Form: No data available
Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 75 ºC (0.1 Torr)
Flash Point: 97.0±16.4 ºC,
Refractive Index: 1.503
Solubility: Very slightly soluble (0.81 g/l) (25 º C),
PSA: 35.53
Vapor Pressure: No data available

Methyl 3-methoxy-2-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Store at room temperature

Methyl 3-methoxy-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015001405-250mg	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	97%	250mg	$489.60	2023-09-01
Alichem	A015001405-500mg	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	97%	500mg	$831.30	2023-09-01
Alichem	A015001405-1g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	97%	1g	$1579.40	2023-09-01
Apollo Scientific	OR303910-500mg	Methyl 3-methoxy-2-methylbenzoate	42981-93-1		500mg	£80.00	2024-05-22
Apollo Scientific	OR303910-1g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1		1g	£53.00	2025-02-19
Apollo Scientific	OR303910-5g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1		5g	£91.00	2025-02-19
Fluorochem	217992-5g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	95%	5g	￡111.00	2022-03-01
Fluorochem	217992-25g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	95%	25g	￡332.00	2022-03-01
eNovation Chemicals LLC	D750451-25g	Methyl 3-methoxy-2-methylbenzoate	42981-93-1	95%	25g	$170	2024-06-06
TRC	M338468-10mg	Methyl 3-Methoxy-2-methylbenzoate	42981-93-1		10mg	$ 50.00	2022-06-03

Methyl 3-methoxy-2-methylbenzoate Related Literature

1. Synthesis of piloquinone, a metabolite of Streptomyces pilosus ettlinger

Terry M. Cresp,Robin G. F. Giles,Melvyn V. Sargent,Charles Brown,David O'N. Smith J. Chem. Soc. Perkin Trans. 1 1974 2435
2. A new phenanthrene synthesis

Charles Brown,Bernardus J. Sikkel,Christopher F. Carvalho,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1982 3007